Cas no 1031929-51-7 (4,8-dimethylquinoline-3-carboxylic Acid)

• Product Name: 4,8-dimethylquinoline-3-carboxylic Acid
• CAS No: 1031929-51-7
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1139231
• PubChem ID: 39346113
• Update Time: 2025-04-20

4,8-dimethylquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4,8-dimethylquinoline-3-carboxylic Acid
• CTK8E4699
• 4,8-Dimethylquinoline-3-carboxyl acid
• 4,8-Dimethylquinoline-3-carboxylíc acid
• MFCD10703484
• DTXSID60653672
• DB-058950
• 4,8-Dimethylquinoline-3-carboxyl??c acid
• 1031929-51-7

• Inchi： 1S/C12H11NO2/c1-7-4-3-5-9-8(2)10(12(14)15)6-13-11(7)9/h3-6H,1-2H3,(H,14,15)
• InChI Key： VCTLRAXEFNWJOG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C2C(C)=CC=CC2=C1C)=O

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.54980